Cas no 55004-82-5 (2H-1-Benzopyran-2-one, 4-hydroxy-7-propoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-7-propoxy-
• CAS No: 55004-82-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 353088
• PubChem ID: 54729458
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-7-propoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-7-propoxy-
• 4-hydroxy-7-propoxychromen-2-one
• 4-hydroxy-7-n-propoxycoumarin
• USOPQJDZCBCFJG-UHFFFAOYSA-N
• 4-Hydroxy-7-propoxy-2H-1-benzopyran-2-one
• DTXSID70716348
• 55004-82-5
• SCHEMBL11848034

• Inchi： 1S/C12H12O4/c1-2-5-15-8-3-4-9-10(13)7-12(14)16-11(9)6-8/h3-4,6-7,13H,2,5H2,1H3
• InChI Key： USOPQJDZCBCFJG-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC2C(=CC(=O)OC=2C=1)O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins